Cas no 120416-53-7 (5-Isoxazoleacetic acid, α-amino-3-bromo-)

5-Isoxazoleacetic acid, α-amino-3-bromo- structure
120416-53-7 structure
Product Name:5-Isoxazoleacetic acid, α-amino-3-bromo-
CAS No:120416-53-7
MF:C5H5BrN2O3
MW:221.008800268173
CID:5098105
Update Time:2023-08-23

5-Isoxazoleacetic acid, α-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazoleacetic acid, α-amino-3-bromo-
    • Inchi: 1S/C5H5BrN2O3/c6-3-1-2(11-8-3)4(7)5(9)10/h1,4H,7H2,(H,9,10)
    • InChI Key: TYMUITSFZODLKZ-UHFFFAOYSA-N
    • SMILES: O1C(C(N)C(O)=O)=CC(Br)=N1

Experimental Properties

  • Density: 1.947±0.06 g/cm3(Predicted)
  • Melting Point: 145-146 °C (decomp)
  • Boiling Point: 399.8±42.0 °C(Predicted)
  • pka: 1.17±0.10(Predicted)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen